1-(benzyloxy)-4-bromo-2-(ethylsulfanyl)benzene
Overview
Description
1-(Benzyloxy)-4-bromo-2-(ethylsulfanyl)benzene, also known as 1-benzyloxy-4-bromo-2-ethanethiol, is an organosulfur compound used as a reagent in a variety of chemical reactions. It has been studied for its potential applications in the synthesis of pharmaceuticals and other compounds, as well as its biochemical and physiological effects.
Scientific Research Applications
1-(Benzyloxy)-4-bromo-2-(ethylsulfanyl)benzene has been studied for its potential applications in the synthesis of pharmaceuticals and other compounds. It has been used as a reagent in the synthesis of various compounds, such as 1-(benzyloxy)-4-bromo-2-(ethylsulfanyl)benzene4-bromo-2-ethanethiol derivatives, which have been studied for their potential anti-inflammatory and anti-cancer properties. It has also been used in the synthesis of other organosulfur compounds, such as 1-(benzyloxy)-4-bromo-2-(ethylsulfanyl)benzene4-bromo-2-ethanethiol derivatives, which have been studied for their potential anti-bacterial and anti-fungal properties.
Mechanism of Action
The mechanism of action of 1-(benzyloxy)-4-bromo-2-(ethylsulfanyl)benzene is not yet fully understood. However, it is believed that the compound acts as an electron donor, donating electrons to the substrate in order to facilitate the reaction. This electron donation is thought to be due to the presence of the bromine atom, which is able to act as an electron-withdrawing group.
Biochemical and Physiological Effects
1-(Benzyloxy)-4-bromo-2-(ethylsulfanyl)benzene has been studied for its potential biochemical and physiological effects. In vitro studies have shown that the compound has anti-inflammatory and anti-cancer properties. It has also been shown to have anti-bacterial and anti-fungal properties. In addition, the compound has been studied for its potential to inhibit the growth of certain bacteria and fungi.
Advantages and Limitations for Lab Experiments
1-(Benzyloxy)-4-bromo-2-(ethylsulfanyl)benzene has several advantages and limitations when used in laboratory experiments. One advantage is that it is a relatively inexpensive reagent, making it a cost-effective option for many reactions. Additionally, the compound is relatively stable, making it a suitable choice for long-term storage. On the other hand, the compound is highly toxic and should be handled with extreme caution. Additionally, the compound is sensitive to light and heat, and should be stored in a cool, dark place.
Future Directions
1-(Benzyloxy)-4-bromo-2-(ethylsulfanyl)benzene has potential applications in the synthesis of pharmaceuticals and other compounds, as well as its biochemical and physiological effects. Further research is needed to better understand the compound’s mechanism of action and to explore its potential therapeutic applications. Additionally, research should be conducted to determine the compound’s potential toxicity and to develop strategies to reduce its toxicity. Additionally, research should be conducted to explore the compound’s potential applications in other areas, such as in the synthesis of other organosulfur compounds. Finally, research should be conducted to explore the compound’s potential applications in the synthesis of other pharmaceuticals and other compounds.
Synthesis Methods
1-(Benzyloxy)-4-bromo-2-(ethylsulfanyl)benzene is synthesized through a three-step process. The first step involves the reaction of bromobenzene and ethylsulfanylacetaldehyde, which yields 4-bromo-2-ethanethiol. This is then reacted with benzyl bromide, which yields 1-(benzyloxy)-4-bromo-2-(ethylsulfanyl)benzene. This compound can also be synthesized from 4-bromobenzaldehyde and ethylsulfanylacetaldehyde, which yields 4-bromo-2-ethanethiol. This is then reacted with benzyl alcohol, which yields 1-(benzyloxy)-4-bromo-2-(ethylsulfanyl)benzene.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(benzyloxy)-4-bromo-2-(ethylsulfanyl)benzene involves the bromination of 1-(benzyloxy)-2-(ethylsulfanyl)benzene followed by deprotection of the benzyl group.", "Starting Materials": [ "1-(benzyloxy)-2-(ethylsulfanyl)benzene", "Bromine", "Sodium hydroxide", "Hydrogen peroxide", "Acetic acid", "Sodium bicarbonate", "Ethanol" ], "Reaction": [ "Step 1: Dissolve 1-(benzyloxy)-2-(ethylsulfanyl)benzene in acetic acid.", "Step 2: Add bromine dropwise to the solution while stirring at room temperature until the reaction is complete.", "Step 3: Quench the reaction by adding sodium bicarbonate solution.", "Step 4: Extract the product with ethyl acetate and wash with water.", "Step 5: Dry the organic layer with sodium sulfate and evaporate the solvent.", "Step 6: Dissolve the crude product in ethanol.", "Step 7: Add sodium hydroxide solution and hydrogen peroxide to the solution and heat at reflux for several hours.", "Step 8: Quench the reaction by adding water and extract the product with ethyl acetate.", "Step 9: Wash the organic layer with water and dry with sodium sulfate.", "Step 10: Evaporate the solvent to obtain the final product, 1-(benzyloxy)-4-bromo-2-(ethylsulfanyl)benzene." ] } | |
CAS RN |
2763755-76-4 |
Product Name |
1-(benzyloxy)-4-bromo-2-(ethylsulfanyl)benzene |
Molecular Formula |
C15H15BrOS |
Molecular Weight |
323.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
